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Compound of Interest

Compound Name: 2'-Amino-2'-deoxyadenosine

Cat. No.: B084144

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-Amino-2'-deoxyadenosine is a modified nucleoside analog that has garnered significant
interest in molecular biology due to its unique chemical properties. The replacement of the 2'-
hydroxyl group with an amino group on the ribose sugar introduces novel functionalities,
enhancing the utility of oligonucleotides in a variety of applications. These applications range
from improving the therapeutic potential of nucleic acids to serving as powerful research tools
for studying molecular interactions. This document provides detailed application notes and
experimental protocols for the use of 2'-Amino-2'-deoxyadenosine in molecular biology.

Application Notes
Enhanced Duplex Stability and Nuclease Resistance of
Oligonucleotides

Incorporation of 2'-Amino-2'-deoxyadenosine into DNA and RNA oligonucleotides significantly
enhances their thermal stability and resistance to nuclease degradation. The 2'-amino group
can participate in additional hydrogen bonding within the duplex, and its presence sterically
hinders the approach of nucleases.

Key Advantages:
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 Increased Melting Temperature (Tm): The substitution of a 2'-hydroxyl with a 2'-amino group
can increase the melting temperature of a DNA:RNA duplex, making it more stable.

» Nuclease Resistance: Oligonucleotides containing 2'-amino modifications exhibit a longer
half-life in serum and other biological fluids, a crucial property for in vivo applications.

Quantitative Data on Duplex Stability:

Change in Melting
Modification Temperature (ATm) per Reference Sequence Type
substitution (°C)

2'-Amino-dA +1.5t0 +3.0 DNA:RNA Hybrid
2'-Fluoro-dA +1.3 DNA:RNA Hybrid
2'-O-Methyl-A +1.8 DNA:RNA Hybrid

Note: The exact ATm can be sequence-dependent.

Development of High-Affinity Aptamers via SELEX

2'-Amino-2'-deoxyadenosine triphosphate (2'-NH2-dATP) can be used in the Systematic
Evolution of Ligands by Exponential Enrichment (SELEX) process to generate modified
aptamers with enhanced binding affinities and specificities. The 2'-amino group can provide
additional contact points for interaction with the target molecule.

Workflow for SELEX with 2'-Amino-2'-deoxyadenosine:
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SELEX Cycle

Enrich & Repeat

After several rounds > O
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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